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(3'->5')-dinucleotide phosphorothioates
(3'→5')-Dinucleotide phosphorothioates are a class of oligonucleotides with unique chemical properties and applications. These compounds contain two nucleotides linked by a phosphorothioate linkage, which is characterized by the substitution of one or more sulfur atoms for oxygen in the phosphate group. This structural modification confers enhanced stability against nuclease degradation, making these molecules particularly valuable in various biological and medical contexts.
Due to their increased resistance to enzymatic cleavage, (3'→5')-dinucleotide phosphorothioates find extensive use as antisense oligonucleotides in gene silencing studies. They can be designed to specifically bind to target mRNA sequences, leading to the inhibition of gene expression through mechanisms such as RNase H-dependent degradation or steric hindrance. Additionally, these compounds are utilized in diagnostic tools, therapeutic interventions, and research reagents due to their superior stability and reduced toxicity compared to traditional phosphodiester linkages.
The flexibility in sequence design allows for precise targeting of specific nucleic acid sequences, making (3'→5')-dinucleotide phosphorothioates indispensable in molecular biology, gene therapy, and other advanced biotechnological applications.
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Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
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Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediolPharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Product Introduction: 2,2-Dimethyl-1,3-propanediol is a versatile compound with significant applications in pharmaceuticals and biomedicine. Its unique structure makes it an essential component in various drug formulations and synthetic pathways. Synt...
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The Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern MedicineThe Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern Medicine Introduction to β-Nicotinamide Mononucleotide (NMN) β-Nicotinamide Mononucleotide (NMN) has emerged as a promising compound in the field of biomedicine, particularly due to its role in nicotinamide adenine dinucleotide (NAD+) metabolism. NAD+ is a critical coenzyme involved in numerous biological processes, including en...
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Polyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical ApplicationsPolyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical Applications Polyvinylpyrrolidone-Iodine (PVP-I) has emerged as a versatile and innovative compound with significant potential in the field of chemical biopharmaceutical applications. Known for its unique chemical structure and excellent biocompatibility, PVP-I has found diverse uses in drug delivery systems, antimicrobi...
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Optimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A ReviewOptimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A Review Glucosamine hydrochloride, a popular ingredient in joint health supplements, has gained significant attention due to its potential to alleviate symptoms associated with osteoarthritis and other joint-related conditions. This article delves into the optimization of its bioavailabilit...
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3-(2S)-oxiran-2-yloxane Cas No: 2227976-16-9